1-(1-(2-methoxyethyl)-1H-indol-3-yl)-3-(pyridin-3-ylmethyl)urea
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Description
1-(1-(2-methoxyethyl)-1H-indol-3-yl)-3-(pyridin-3-ylmethyl)urea is a useful research compound. Its molecular formula is C18H20N4O2 and its molecular weight is 324.384. The purity is usually 95%.
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Scientific Research Applications
Anticancer Agents Urea derivatives have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines, demonstrating significant effects. For instance, 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives have shown potent inhibitory activity comparable to that of the positive-control sorafenib, suggesting their potential as BRAF inhibitors for cancer treatment (Jian Feng et al., 2020).
Molecular Sensing The study of conformational equilibrium and tautomerism in urea derivatives has revealed their ability to form complexes through hydrogen bonding, which is controlled by conformational states. This property opens new possibilities in molecular sensing, where the reverse reaction is not preferred, highlighting the compound's potential in the development of sensitive detection methods (Adam Kwiatkowski et al., 2019).
Inhibition of Leukotriene Synthesis Certain urea derivatives have been identified as potent inhibitors of the 5-lipoxygenase-activating protein (FLAP), which plays a crucial role in leukotriene synthesis. These compounds, such as the methoxypyridine derivative 11j, exhibit significant in vitro and in vivo activities, making them potential therapeutic agents for conditions like asthma (J. Hutchinson et al., 2009).
Kinase Inhibition for Cancer Treatment Urea derivatives, such as JI-101, have shown potent anticancer activity against a variety of cancer cell lines and xenografts by inhibiting kinases. The pharmacokinetics, tissue distribution, and identification of metabolites of JI-101 in rats provide valuable information for the development of effective cancer therapies (S. Gurav et al., 2012).
Anticonvulsant Agents Research on heterocyclic schiff bases of 3-aminomethyl pyridine has demonstrated their potential as anticonvulsant agents. These compounds have shown protective effects in various models, indicating their potential for development into treatments for seizure disorders (S. Pandey & R. Srivastava, 2011).
Properties
IUPAC Name |
1-[1-(2-methoxyethyl)indol-3-yl]-3-(pyridin-3-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O2/c1-24-10-9-22-13-16(15-6-2-3-7-17(15)22)21-18(23)20-12-14-5-4-8-19-11-14/h2-8,11,13H,9-10,12H2,1H3,(H2,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBFWXXCJVSIHAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C=C(C2=CC=CC=C21)NC(=O)NCC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.